Cas no 167167-28-4 (methyl 5-acetyl-1H-pyrrole-2-carboxylate)

methyl 5-acetyl-1H-pyrrole-2-carboxylate structure

167167-28-4 structure

Product Name:methyl 5-acetyl-1H-pyrrole-2-carboxylate

CAS No:167167-28-4

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD12402321

CID:110875

PubChem ID:10725749

Update Time:2025-04-18

methyl 5-acetyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-carboxylicacid, 5-acetyl-, methyl ester
- methyl 5-acetyl-1H-pyrrole-2-carboxylate
- 1H-Pyrrole-2-carboxylic acid, 5-acetyl-, methyl ester (9CI)
- methyl5-acetyl-1H-pyrrole-2-carboxylate
- SCHEMBL13804463
- AKOS024254494
- SB63245
- CS-0239740
- EN300-218345
- 167167-28-4
- MDL： MFCD12402321
- Inchi： 1S/C8H9NO3/c1-5(10)6-3-4-7(9-6)8(11)12-2/h3-4,9H,1-2H3
- InChI Key： UTWIJBZMBZBCEV-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=C(C(C)=O)N1)=O

Computed Properties

Exact Mass: 167.05827
Monoisotopic Mass: 167.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 59.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 330.2±27.0 °C at 760 mmHg
Flash Point: 153.5±23.7 °C
PSA: 59.16
Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 5-acetyl-1H-pyrrole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 5-acetyl-1H-pyrrole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M288468-10mg	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4		10mg	$ 70.00	2022-06-04
TRC	M288468-50mg	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4		50mg	$ 250.00	2022-06-04
TRC	M288468-100mg	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4		100mg	$ 365.00	2022-06-04
Chemenu	CM507642-1g	Methyl5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	97%	1g	$***	2023-03-30
Enamine	EN300-218345-0.05g	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	95%	0.05g	$174.0	2023-09-16
Enamine	EN300-218345-0.1g	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	95%	0.1g	$257.0	2023-09-16
Enamine	EN300-218345-0.25g	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	95%	0.25g	$367.0	2023-09-16
Enamine	EN300-218345-0.5g	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	95%	0.5g	$579.0	2023-09-16
Enamine	EN300-218345-1.0g	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	95%	1.0g	$743.0	2023-02-22
Enamine	EN300-218345-2.5g	methyl 5-acetyl-1H-pyrrole-2-carboxylate	167167-28-4	95%	2.5g	$1454.0	2023-09-16

methyl 5-acetyl-1H-pyrrole-2-carboxylate Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

167167-28-4 (methyl 5-acetyl-1H-pyrrole-2-carboxylate) Related Products

Recommended suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent